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Compound of Interest

3-(3-Fluorophenyl)prop-2-yn-1-
Compound Name:
amine

Cat. No.: B13267192

Get Quote

Executive Summary

3-(3-Fluorophenyl)prop-2-yn-1-amine (CAS: 1183011-79-1) is a specialized alkynyl amine

intermediate frequently employed in the synthesis of monoamine oxidase (MAOQO) inhibitors,
kinase inhibitors, and as a "warhead" linker in covalent drug discovery.

Its solubility behavior is governed by a "molecular tug-of-war" between the lipophilic, electron-
withdrawing fluorophenyl group and the hydrophilic, pH-sensitive primary amine.
Understanding this duality is critical for optimizing reaction yields (e.g., Sonogashira couplings)
and purification strategies (acid-base extraction).

Key Physicochemical Metrics:
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Property Value (Approx.) Implication
. Low MW, high permeability
Molecular Weight 149.17 g/mol .
potential.
Handling requires precise
Physical State Viscous Oil / Low-melting Solid  volumetric or gravimetric
transfer.
) ) Basic. Protonates at
pKa (Amine) ~8.2 — 8.5 (Predicted) ) ]
physiological pH.
Moderately lipophilic; prefers
LogP ~1.5 organic solvents in neutral

form.

| LogD (pH 7.4) | ~0.5 — 0.8 | Distribution shifts to aqueous phase as pH drops. |

Critical Solubility Landscape

The solubility of this compound is not static; it is pH-switchable. The primary amine function (

) acts as a solubility toggle.

Aqueous Solubility (pH Dependent)

e Acidic Media (pH < 6.0):Highly Soluble. In dilute acids (0.1 M HCI, acetic acid), the amine
protonates to form the ammonium salt (

). This charged species is highly water-soluble (>50 mg/mL), making aqueous acid the
preferred medium for quenching reactions or extracting the product from organic layers.

e Neutral/Basic Media (pH > 8.0):Sparingly Soluble / Insoluble. As the free base, the lipophilic
fluorophenyl moiety dominates. Solubility in water drops significantly (<1 mg/mL), causing
the compound to oil out or precipitate.

Organic Solvent Compatibility

The free base form exhibits excellent solubility in a wide range of organic solvents, facilitated
by the internal alkyne spacer which disrupts crystal packing (if solid) and the lipophilic aromatic
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ring.

Solvent Class

Representative
Solvents

Solubility Rating

Technical Notes

Chlorinated

Dichloromethane
(DCM), Chloroform

Excellent (>100
mg/mL)

Ideal for liquid-liquid
extraction from basic

agueous phases.

Polar Aprotic

DMSO, DMF, DMAc

Excellent (>100
mg/mL)

Preferred solvents for
nucleophilic
substitution or

coupling reactions.

Alcohols

Methanol, Ethanol,

Isopropanol

Good (>50 mg/mL)

Good for storage,
though nucleophilic
attack is possible
under harsh

conditions.

Ethers

THF, Diethyl Ether,
MTBE

Good

Useful for precipitation
of the HCI salt (salt is

insoluble in ether).

Hydrocarbons

Hexane, Heptane,

Toluene

Low to Moderate

Solubility decreases
as solvent polarity
drops. Toluene is
better than Hexane

due to

interactions.

Visualizing the Solubility Logic

The following diagram illustrates the decision matrix for solvent selection based on the

compound's state (Free Base vs. Salt) and the intended application.
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Figure 1: Solubility decision matrix based on pH and ionization state. Green arrows indicate
high solubility; red arrows indicate insolubility.

Experimental Protocols

Since batch-specific purity affects solubility, empirical determination is required for critical
workflows.

Micro-Scale Saturation Protocol (The "Shake-Flask"
Adaptation)

Objective: Determine exact solubility in a specific solvent with minimal material loss (<10 mg).
Reagents:

o Test Solvent (HPLC Grade).

e 3-(3-Fluorophenyl)prop-2-yn-1-amine (Free Base).

e Syringe Filter (0.22 um PTFE).[1]

Workflow:
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 Aliquot: Place 5 mg of the compound into a 1.5 mL HPLC glass vial.
 Titrate: Add solvent in 10 pL increments using a micropipette.
o Agitate: Vortex for 30 seconds after each addition.
e Observe:
o Clear Solution: Soluble at current concentration.
o Turbid/Droplets: Insoluble.

o Calculate: If 5 mg dissolves in 50 L, solubility is

 Verification (Optional): If saturation is reached (undissolved solids remain), centrifuge, filter
the supernatant, and analyze via HPLC-UV (254 nm) against a standard curve.

Salt Formation for Storage

The free base is prone to oxidation. Converting it to the Hydrochloride (HCI) salt stabilizes the
compound and alters solubility.

Dissolve: Dissolve 1.0 eq of free base in minimal Diethyl Ether or MTBE.

Acidify: Dropwise add 1.1 eq of 4M HCI in Dioxane (or ethereal HCI) at 0°C.

Precipitate: The HCI salt will precipitate immediately as a white solid.

Isolate: Filter and wash with cold ether.

Result: The resulting salt is water-soluble but stable in air.

Applications & Handling
Synthesis Implications

e Sonogashira Coupling: Use degassed DMF or THF/TEA mixtures. The free base is the active
species; do not use the salt form without adding an auxiliary base (e.g., excess
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triethylamine) to deprotonate it in situ.

o Click Chemistry: If reacting the alkyne with an azide, use t-Butanol/Water mixtures. The
compound's amphiphilic nature (fluorophenyl tail + amine head) may act as a surfactant;
ensure vigorous stirring.

Safety (MSDS Insights)

» Hazards: Causes skin irritation (H315), serious eye irritation (H319).

o Specific Risk: As a propargyl amine derivative, it may possess MAO inhibitory activity. Avoid
inhalation and direct skin contact.

e Incompatibility: Avoid contact with strong oxidizing agents and heavy metals (though the
internal alkyne reduces the risk of explosive acetylide formation compared to terminal
alkynes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Solubility Profile & Technical Guide: 3-(3-
Fluorophenyl)prop-2-yn-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13267192/docs#solubility-profile-technical-guide-3-3-
fluorophenyl-prop-2-yn-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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